Ethyl 1-(4-fluorobenzyl)-3-phenyl-1H-pyrazole-5-carboxylate
Overview
Description
Ethyl 1-(4-fluorobenzyl)-3-phenyl-1H-pyrazole-5-carboxylate is a complex organic compound. Unfortunately, there is limited information available about this specific compound . It is related to other compounds such as Ethyl 1-(4-fluorobenzyl)-2-(4-methoxyphenyl)-1H-benzo[d]imidazole-5-carboxylate and Ethyl 1-(4-fluorobenzyl)-5-methyl-1H-pyrazole-4-carboxylate .
Scientific Research Applications
Synthesis and Structural Analysis
- Ethyl 1-(4-fluorobenzyl)-3-phenyl-1H-pyrazole-5-carboxylate is used as a precursor in the synthesis of various derivatives. For example, it is involved in the preparation of 2-(benzylthio)-5-[1-(4-fluorobenzyl)-3-phenyl-1H-pyrazol-5-yl]-1,3,4-oxadiazoles, with their structures determined by X-ray diffraction analysis. These derivatives exhibit xanthine oxidase inhibitory activity (Qi, You, Wang, & Zhang, 2015).
Application in Antimicrobial Research
- Derivatives of this compound show potential in antimicrobial research. One such derivative has been evaluated for its in vitro activity against Mycobacterium tuberculosis, showing promising results as a GyrB ATPase inhibitor (Jeankumar et al., 2013).
Role in Crystallography
- In crystallography, the compound aids in the understanding of molecular structures. The crystal structure of a related compound, ethyl 6-amino-5-cyano-4-(4-fluorophenyl)-2,4-dihydropyrano[2,3-c]pyrazole-3-carboxylate, has been determined, contributing to the understanding of molecular interactions and stability (Kumar, Banerjee, Brahmachari, & Gupta, 2018).
Anticancer Research
- This compound is also significant in anticancer research. A derivative, ethyl 9-(2-fluorobenzyl)-1-phenyl-9H-pyrido[3,4-b]indole-3-carboxylate, demonstrated potential as an anticancer agent against human carcinoma cell lines, indicating its relevance in the development of new cancer therapies (Mohideen, Kamaruzaman, Rosli, Mordi, & Mansor, 2017).
Potential in Pharmacology
- In pharmacology, derivatives of this compound are explored for various therapeutic potentials. For instance, its derivatives have been studied for their analgesic and anti-inflammatory properties, showing promising results compared to traditional drugs (Gokulan, Jayakar, Alagarsamy, & Solomon, 2012).
properties
IUPAC Name |
ethyl 2-[(4-fluorophenyl)methyl]-5-phenylpyrazole-3-carboxylate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H17FN2O2/c1-2-24-19(23)18-12-17(15-6-4-3-5-7-15)21-22(18)13-14-8-10-16(20)11-9-14/h3-12H,2,13H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KIYLSXORQGQIGJ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CC(=NN1CC2=CC=C(C=C2)F)C3=CC=CC=C3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H17FN2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
324.3 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
618070-55-6 |
Source
|
| Record name | ETHYL 1-(4-FLUOROBENZYL)-3-PHENYL-1H-PYRAZOLE-5-CARBOXYLATE | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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